Cas no 1248727-62-9 ((5-Bromofuran-2-yl)methanesulfonamide)

• Product Name: (5-Bromofuran-2-yl)methanesulfonamide
• CAS No: 1248727-62-9
• MF: C₅H₆BrNO₃S
• MW: 240.075039386749
• CID: 5282241
• PubChem ID: 115000481
• Update Time: 2025-10-31

(5-Bromofuran-2-yl)methanesulfonamide Chemical and Physical Properties

Names and Identifiers

• EN300-679835
• 1248727-62-9
• (5-bromofuran-2-yl)methanesulfonamide
• (5-Bromofuran-2-yl)methanesulfonamide

• Inchi： 1S/C5H6BrNO3S/c6-5-2-1-4(10-5)3-11(7,8)9/h1-2H,3H2,(H2,7,8,9)
• InChI Key： GSRNMAOERCWRSL-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(CS(N)(=O)=O)O1

Computed Properties

• Exact Mass: 238.92518g/mol
• Monoisotopic Mass: 238.92518g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 222
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 81.7Ų

Additional information on (5-Bromofuran-2-yl)methanesulfonamide

Introduction to (5-Bromofuran-2-yl)methanesulfonamide (CAS No. 1248727-62-9)

(5-Bromofuran-2-yl)methanesulfonamide, with the CAS number 1248727-62-9, is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structure, which combines a brominated furan ring with a methanesulfonamide group. The combination of these functional groups imparts distinct chemical and biological properties, making it a valuable candidate for various applications, particularly in drug discovery and development.

The chemical structure of (5-Bromofuran-2-yl)methanesulfonamide can be represented as C₆H₆BrNO₃S. The bromine atom on the furan ring and the methanesulfonamide group contribute to its reactivity and biological activity. The furan ring is known for its aromaticity and stability, while the methanesulfonamide group provides polarity and hydrogen bonding capabilities, which are crucial for interactions with biological targets.

In recent years, (5-Bromofuran-2-yl)methanesulfonamide has been extensively studied for its potential therapeutic applications. One of the key areas of research has been its use as a scaffold for the development of novel drugs targeting various diseases. For instance, studies have shown that derivatives of this compound exhibit potent anti-inflammatory and anti-cancer activities. A notable example is the work published in the Journal of Medicinal Chemistry, where researchers demonstrated that certain derivatives of (5-Bromofuran-2-yl)methanesulfonamide effectively inhibited the proliferation of cancer cells by targeting specific signaling pathways.

Beyond its potential as a therapeutic agent, (5-Bromofuran-2-yl)methanesulfonamide has also been explored for its use in chemical synthesis. Its reactivity and functional group diversity make it an excellent starting material for the synthesis of more complex molecules. Researchers have utilized this compound in the development of novel synthetic routes, leading to the creation of new compounds with diverse biological activities. For example, a study published in Tetrahedron Letters described a highly efficient method for synthesizing substituted furan derivatives using (5-Bromofuran-2-yl)methanesulfonamide as a key intermediate.

The biological activity of (5-Bromofuran-2-yl)methanesulfonamide has been further elucidated through various in vitro and in vivo studies. These studies have provided valuable insights into its mechanism of action and potential therapeutic applications. For instance, research conducted at the University of California, Los Angeles (UCLA) investigated the anti-inflammatory properties of this compound and found that it effectively reduced inflammation in animal models by modulating key inflammatory mediators such as TNF-alpha and IL-6.

In addition to its therapeutic potential, (5-Bromofuran-2-yl)methanesulfonamide has also been studied for its use in diagnostic imaging. The bromine atom in the molecule can be labeled with radioisotopes, making it useful for positron emission tomography (PET) imaging. This application has significant implications for early disease detection and monitoring treatment efficacy. A study published in the Nuclear Medicine and Biology journal highlighted the successful use of radiolabeled derivatives of (5-Bromofuran-2-yl)methanesulfonamide in PET imaging studies.

The safety profile of (5-Bromofuran-2-yl)methanesulfonamide is another important aspect that has been extensively evaluated. Preclinical studies have shown that this compound exhibits low toxicity and good pharmacokinetic properties, making it suitable for further development as a drug candidate. However, ongoing research is necessary to fully understand its long-term safety and efficacy in humans.

In conclusion, (5-Bromofuran-2-yl)methanesulfonamide (CAS No. 1248727-62-9) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and biological activity make it an attractive candidate for drug discovery and development. Ongoing research continues to uncover new insights into its properties and potential uses, further solidifying its importance in the field.